2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C18H20ClNO2/c1-4-14-5-7-15(8-6-14)20-17(21)11-22-18-13(3)9-12(2)10-16(18)19/h5-10H,4,11H2,1-3H3,(H,20,21)
• InChI Key: KIJRSKHKXSZGAT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2Cl)C)C
• Molecular Formula: C18H20ClNO2
• Molecular Weight: 317.8 g/mol

Description

2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide, also known as CMEDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential application in various fields. CMEDA belongs to the class of acetamide compounds and is synthesized through a specific method.

Mechanism of Action

The mechanism of action of 2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide is not fully understood. However, studies have suggested that it acts by inhibiting the production of pro-inflammatory cytokines, inducing apoptosis in cancer cells, and regulating blood glucose levels. This compound has also been found to inhibit the activity of specific enzymes involved in the biosynthesis of prostaglandins, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. Studies have shown that it exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells and regulate blood glucose levels. Additionally, this compound has been found to inhibit the activity of specific enzymes involved in the biosynthesis of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide in lab experiments is its potent anti-inflammatory activity. It has been found to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, this compound has been found to exhibit anti-cancer activity and regulate blood glucose levels, making it a potential candidate for the development of anti-cancer and anti-diabetic drugs. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety and toxicity of this compound.

Future Directions

There are several future directions for the study of 2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide. One future direction is to determine the safety and toxicity of this compound. Further studies are needed to determine the potential side effects of this compound and its potential toxicity. Another future direction is to study the potential use of this compound in the development of anti-inflammatory, anti-cancer, and anti-diabetic drugs. Additionally, further studies are needed to determine the mechanism of action of this compound and its potential targets. Finally, future studies could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide is synthesized through a specific method that involves several steps. The first step involves the reaction of 2-chloro-4,6-dimethylphenol with ethyl chloroacetate to form 2-(2-chloro-4,6-dimethylphenoxy)ethyl acetate. In the second step, the resulting product is reacted with anhydrous aluminum chloride to form 2-(2-chloro-4,6-dimethylphenoxy)ethyl acetate. The final step involves the reaction of 2-(2-chloro-4,6-dimethylphenoxy)ethyl acetate with 4-ethylphenylhydrazine to form this compound.

Scientific Research Applications

2-(2-chloro-4,6-dimethylphenoxy)-N-(4-ethylphenyl)acetamide has gained significant attention in the field of scientific research due to its potential application in various fields. It has been studied for its potential use as an anti-inflammatory agent, anti-cancer agent, and anti-diabetic agent. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. It has also been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. Additionally, this compound has been studied for its potential use in the treatment of diabetes due to its ability to regulate blood glucose levels.